2-(Chloromethyl)-1,4,7-trioxaspiro[4.5]decane

• Molecular Formula: C8H13ClO3
• Molecular Weight: 192.64 g/mol
• IUPAC Name: 3-(chloromethyl)-1,4,9-trioxaspiro[4.5]decane
• InChI: InChI=1S/C8H13ClO3/c9-4-7-5-11-8(12-7)2-1-3-10-6-8/h7H,1-6H2
• InChI Key: RVCXRFRBXHZULG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(COC1)OCC(O2)CCl

Description

2-(Chloromethyl)-1,4,7-trioxaspiro[4.5]decane (CAS: 1556102-09-0) is a spirocyclic compound featuring a chloromethyl substituent at the C-2 position and three oxygen atoms within its 1,4,7-trioxaspiro[4.5]decane framework. This structure combines the rigidity of a spiro system with the reactivity of a chloromethyl group, making it a versatile intermediate in organic synthesis and polymerization . Its stereochemical complexity and electronic properties have drawn interest in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Chloromethyl)-1,4,7-trioxaspiro[4.5]decane typically involves the reaction of a suitable precursor with chloromethylating agents. One common method involves the use of formaldehyde and hydrochloric acid in the presence of a catalyst to introduce the chloromethyl group into the spirocyclic structure . The reaction is usually carried out under controlled temperature and pressure conditions to ensure high yield and purity of the product.

Industrial Production Methods

Industrial production of 2-(Chloromethyl)-1,4,7-trioxaspiro[4.5]decane may involve continuous flow processes to optimize the reaction efficiency and scalability. The use of advanced catalytic systems and automated reactors can enhance the production rate and reduce the environmental impact of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

2-(Chloromethyl)-1,4,7-trioxaspiro[4.5]decane undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted with other nucleophiles such as amines, thiols, or alcohols under appropriate conditions.

Oxidation Reactions: The compound can be oxidized to introduce additional functional groups or to modify its chemical properties.

Reduction Reactions: Reduction of the chloromethyl group can lead to the formation of different derivatives with altered reactivity.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium azide, potassium thiocyanate, and various amines.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or hydrogen peroxide are used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed in anhydrous solvents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield amine derivatives, while oxidation reactions can produce carboxylic acids or aldehydes .

Scientific Research Applications

2-(Chloromethyl)-1,4,7-trioxaspiro[4.5]decane has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activity and as a precursor for the synthesis of bioactive molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug intermediate.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(Chloromethyl)-1,4,7-trioxaspiro[4.5]decane involves its interaction with specific molecular targets and pathways. The chloromethyl group can act as an electrophile, reacting with nucleophilic sites in biological molecules, leading to modifications in their structure and function . This reactivity can be harnessed for various applications, including drug development and chemical synthesis .

Comparison with Similar Compounds

Research Findings and Data

Spectral Characterization

• NMR Data : The ¹H NMR of 1,6,9-trioxaspiro[4.5]decane derivatives (δ 3.45–5.93 ppm) provides a benchmark for comparing shifts in chloromethyl analogs, where the Cl substituent would deshield adjacent protons.

Commercial Availability

• 2-(Chloromethyl)-1,4,7-trioxaspiro[4.5]decane is supplied by two vendors (CAS: 1556102-09-0), highlighting its accessibility for research .